Cas no 120791-60-8 (6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one
• CAS No: 120791-60-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD17015856
• CID: 1213875
• PubChem ID: 52911248
• Update Time: 2025-06-14

6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-1,3,3-trimethylindol-2-one
• AB1011601
• A804591
• PB31824
• 6-azanyl-1,3,3-trimethyl-indol-2-one
• 6-Amino-1,3-dihydro-1,3,3-trimethyl-2H-indol-2-one
• CTK8E2297
• 6-amino-1,3,3-trimethyl-2-indolone
• SureCN2144650
• 6-AMino-1,3,3-triMethyl-2...
• 6-Amino-1,3,3-trimethylindolin-2-one
• 6-AMino-1,3,3-triMethyl-2-oxoindoline
• 6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one
• AS-51153
• MFCD17015856
• P12002
• DTXSID90680572
• 6-amino-1,3,3-trimethyl-indolin-2-one
• REGFWMJGPPJKKI-UHFFFAOYSA-N
• DB-350308
• CS-0050353
• 120791-60-8
• 6-Amino-1,3,3-trimethyl-1,3-dihydro-2H-indol-2-one
• VEA79160
• SY098471
• SCHEMBL2144650
• AKOS025146848

• MDL： MFCD17015856
• Inchi： 1S/C11H14N2O/c1-11(2)8-5-4-7(12)6-9(8)13(3)10(11)14/h4-6H,12H2,1-3H3
• InChI Key： REGFWMJGPPJKKI-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C2C=CC(=CC=2N1C)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one

Comprehensive Overview of 6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 120791-60-8)

6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 120791-60-8) is a specialized organic compound belonging to the indole derivatives family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and biochemical studies. Its unique molecular structure, featuring an amino group and a trimethylated indole backbone, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals frequently search for this compound under keywords like "6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one synthesis", "CAS 120791-60-8 applications", and "indole derivatives in drug discovery", reflecting its growing relevance in scientific communities.

The compound's physicochemical properties, such as its solubility, melting point, and stability, are critical for its practical use. For instance, its moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) makes it suitable for laboratory-scale reactions. Recent studies have explored its role as a building block in the development of novel therapeutic agents, particularly in targeting neurological disorders and inflammatory conditions. This aligns with the current trend of focusing on precision medicine and targeted drug delivery systems, topics that dominate search engine queries in the life sciences sector.

In addition to its pharmaceutical potential, 6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one has been investigated for its utility in advanced material synthesis. Its indole core structure is known to contribute to the optical properties of materials, making it a candidate for use in organic electronics and photovoltaic devices. Searches for terms like "indole-based materials for solar cells" and "CAS 120791-60-8 in material science" highlight the intersection of chemistry and renewable energy, a hot topic in both academic and industrial circles.

From a synthetic chemistry perspective, the compound's reactivity and functional group compatibility have been extensively studied. It serves as a precursor in multistep organic syntheses, often leading to the creation of heterocyclic compounds with enhanced bioactivity. The demand for efficient synthetic routes to this compound is evident from the frequent searches for "optimized synthesis of 6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one" and "CAS 120791-60-8 suppliers". These queries reflect the need for scalable and cost-effective production methods, a priority for both researchers and manufacturers.

Another area of interest is the compound's potential role in agrochemical research. Indole derivatives are known to exhibit pesticidal and herbicidal activities, and 6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one could contribute to the development of eco-friendly crop protection agents. This aligns with the global push toward sustainable agriculture, a topic frequently searched in conjunction with "green chemistry" and "biodegradable agrochemicals".

Quality control and analytical characterization of 6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one are also critical for its commercial and research applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and verify structural integrity. Searches for "CAS 120791-60-8 analytical methods" and "HPLC analysis of indole derivatives" underscore the importance of robust quality assurance protocols in the chemical industry.

In summary, 6-amino-1,3,3-trimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 120791-60-8) is a versatile compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity profile make it a valuable asset in modern chemical research. As interest in sustainable chemistry and targeted therapeutics continues to rise, this compound is likely to remain a focal point for innovation and discovery.